Cas no 2009013-82-3 (ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate)

• Product Name: ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate
• CAS No: 2009013-82-3
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• MDL: MFCD28404774
• CID: 5172977
• Update Time: 2026-03-04

ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate

• MDL： MFCD28404774
• Inchi： 1S/C15H12ClNO2S/c1-2-19-15(18)12-10-7-8-20-14(10)17-13(12)9-5-3-4-6-11(9)16/h3-8,10H,2H2,1H3
• InChI Key： BUBXJBGDZGRPGZ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Cl)=C(C(OCC)=O)C2C=CSC=12

Additional information on ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate

Ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate: A Comprehensive Overview

Ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate, identified by the CAS number 2009013-82-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of thienopyrroles, which are known for their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a thieno[2,3-b]pyrrole core, which is a fused bicyclic system combining a thiophene ring and a pyrrole ring. This structural arrangement imparts unique electronic and steric properties to the compound.

The thieno[2,3-b]pyrrole framework is a key structural element in this compound, contributing to its reactivity and functionality. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to interact with biological targets through multiple non-covalent interactions. The presence of the ethyl carboxylate group further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

Ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate has been extensively studied for its potential in the development of antimicrobial agents. Researchers have reported that this compound exhibits significant activity against various bacterial and fungal strains. The chlorophenyl substituent plays a crucial role in modulating the compound's antimicrobial properties by introducing electron-withdrawing effects that enhance its interaction with microbial cell membranes.

In addition to its antimicrobial properties, this compound has shown promise in anticancer research. Studies have demonstrated that ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways. The thienopyrrole core is believed to contribute to this activity by facilitating interactions with key proteins involved in cell proliferation and survival.

The synthesis of ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. These methods often utilize transition metal catalysts or microwave-assisted techniques to optimize reaction conditions and minimize environmental impact.

Ethical considerations and safety assessments are critical when working with compounds like ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure laboratory safety. Researchers are encouraged to conduct thorough toxicity studies to evaluate its potential risks before advancing into clinical trials or commercial applications.

Looking ahead, ethyl 5-(2-chlorophenyl)-3aH-thieno[2,3-b]pyrrole-4-carboxylate holds great potential for further exploration in drug discovery and materials science. Its unique structure and functional groups provide ample opportunities for chemical modification and functionalization. By leveraging cutting-edge research techniques and collaborative efforts across disciplines, scientists can unlock new applications for this intriguing compound.